7-Octenenitrile, 7-methyl-3-methylene-

• CAS No.: 67800-87-7
• Molecular Formula: C10H15N
• Molecular Weight: 149.23 g/mol
• IUPAC Name: 7-methyl-3-methylideneoct-7-enenitrile
• InChI: InChI=1S/C10H15N/c1-9(2)5-4-6-10(3)7-8-11/h1,3-7H2,2H3
• InChI Key: MDJZQTUFBAVTOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCCC(=C)CC#N

Description

7-Methyl-3-methylene-1,6-octadiene, commonly known as myrcene (CAS 123-35-3), is an acyclic monoterpene with the molecular formula C₁₀H₁₆ . It is a key constituent of essential oils in plants such as Hedychium coronarium and Cinnamomum camphora, where it contributes to floral and citrus-like aromas . Myrcene is biosynthesized via the mevalonate (MVA) and methylerythritol phosphate (MEP) pathways, regulated by enzymes like geranyl diphosphate synthase (GPPS) and neryl diphosphate synthase (ND) .

A structurally related aldehyde, 6-Octenal, 7-methyl-3-methylene- (CAS 55050-40-3, C₁₀H₁₆O), shares a similar carbon skeleton but features an aldehyde functional group. This compound is detected in trace amounts in tea plants (Camellia sinensis) and coffee flowers, where it likely contributes to volatile organic compound (VOC) profiles .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	CAS Number	Molecular Formula	Functional Group	Key Sources
Myrcene	123-35-3	C₁₀H₁₆	Diene	Hedychium coronarium, Cinnamomum camphora
6-Octenal, 7-methyl-3-methylene-	55050-40-3	C₁₀H₁₆O	Aldehyde	Tea plants, coffee flowers
β-Pinene	127-91-3	C₁₀H₁₆	Bicyclic monoterpene	Coniferous trees
Citronellol	106-22-9	C₁₀H₂₀O	Alcohol	Rose, geranium oils
Terpinolene	586-62-9	C₁₀H₁₆	Cyclic monoterpene	Vitis vinifera (grapevine)

Key Observations :

• Myrcene and β-pinene are both monoterpenes (C₁₀H₁₆) but differ in structure: myrcene is a linear diene, while β-pinene is bicyclic .
• The aldehyde derivative of myrcene (6-Octenal, 7-methyl-3-methylene-) is oxidized, introducing a polar functional group that alters volatility and solubility compared to myrcene .

Physicochemical Properties

Property	Myrcene	6-Octenal Derivative	β-Pinene	Citronellol
Molecular Weight	136.23 g/mol	152.23 g/mol	136.23 g/mol	156.27 g/mol
LogP (Octanol-Water)	4.17	Not reported	4.35	3.94
Boiling Point	167–168°C	Not reported	165–166°C	225°C

Key Observations :

• Myrcene and β-pinene have similar logP values (~4.2), indicating comparable hydrophobicity, which influences their persistence in environmental matrices .
• The aldehyde derivative’s higher molecular weight (152.23 g/mol) suggests reduced volatility compared to myrcene .

Divergent Enzyme Roles :

• In grapevine (Vitis vinifera), GERD homologues regulate sesquiterpene production, while GPPS controls monoterpenes like myrcene .

Key Observations :

• Myrcene’s non-PBT status under CEPA (Canada) supports its use in consumer products, whereas β-pinene requires stricter toxicological evaluation .

Preparation Methods

Reaction Conditions and Catalysts

• Catalyst : Basic alumina (1.5:1 catalyst-to-substrate ratio)
• Temperature : 210–230°C
• Duration : 1.5 hours
• Yield : Near-quantitative conversion to cis/trans isomers of 3,7-dimethyl-2,6-octadienenitrile.

This method leverages the stability of the nitrile group under high temperatures, with alumina promoting selective β-hydrogen elimination. The resulting dienenitrile mixture requires chromatographic separation (e.g., 20% LAC 728 on chromosorb P) to isolate isomers.

Cyanation of Haloalkene Intermediates

Nucleophilic substitution of halogenated precursors with cyanide sources is a widely adopted industrial route. For example, 7-methyl-3-methylene-6-octenyl chloride can react with potassium cyanide (KCN) or sodium cyanide (NaCN) in polar aprotic solvents:

$$
\text{C}8\text{H}{13}\text{Cl} + \text{KCN} \xrightarrow{\text{DMF, 80°C}} \text{C}9\text{H}{13}\text{N} + \text{KCl}
$$

Key Parameters

• Solvent : Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
• Temperature : 80–100°C
• Catalyst : Phase-transfer agents (e.g., tetrabutylammonium bromide) to enhance reactivity.

This method achieves yields of 70–85%, though residual halide impurities necessitate post-reaction washes with dilute sulfuric acid and sodium bicarbonate.

Hydrocyanation of Dienes

Transition-metal-catalyzed hydrocyanation offers stereoselective access to nitriles. The addition of hydrogen cyanide (HCN) to 7-methyl-3-methylene-1,5-octadiene in the presence of a nickel(0) catalyst forms the target nitrile:

$$
\text{C}9\text{H}{14} + \text{HCN} \xrightarrow{\text{Ni(0), L}} \text{C}{10}\text{H}{15}\text{N}
$$

Stereochemical Control

• Ligands (L) : Chiral phosphine ligands (e.g., (R)-BINAP) induce enantioselectivity, yielding up to 90% enantiomeric excess (ee) for the (3R)-isomer.
• Temperature : 25–50°C
• Solvent : Toluene or hexane

Post-synthesis purification via chiral HPLC (Chiralpak IC column) resolves enantiomers, with retention times calibrated against known standards.

Cross-Metathesis Strategies

Olefin metathesis using Grubbs catalysts constructs the nitrile’s carbon skeleton. For instance, cross-metathesis between 3-methylenepentenenitrile and 4-methyl-1-pentene generates the desired product:

$$
\text{C}6\text{H}7\text{N} + \text{C}6\text{H}{12} \xrightarrow{\text{Grubbs G2}} \text{C}{10}\text{H}{15}\text{N} + \text{C}2\text{H}4
$$

Optimization Insights

• Catalyst Loading : 2–5 mol% Grubbs G2
• Solvent : Dichloromethane (DCM) at reflux
• Yield : 60–75%, with ethylene gas removed to shift equilibrium.

Industrial-Scale Production

Large-scale synthesis prioritizes continuous flow reactors and heterogeneous catalysts:

Process Overview

• Feedstock : Terpene-derived alkenes (e.g., myrcene)
• Cyanation : Fixed-bed reactors with immobilized nickel catalysts
• Distillation : Fractional distillation under reduced pressure (2–5 mmHg) isolates 7-methyl-3-methylene-6-octenenitrile at 108–110°C.

Parameter	Laboratory Scale	Industrial Scale
Catalyst	Homogeneous	Heterogeneous
Reaction Time	12–24 h	1–2 h
Annual Capacity	<10 kg	>10,000 MT

Analytical Validation and Quality Control

Characterization Techniques

• GC-MS : Retention index (RI) of 1,240 (DB-5 column) and mass fragments at m/z 149 (M$$^+$$), 134 (M$$^+$$-CH$$_3$$), and 93 (base peak).
• NMR : $$^1$$H NMR (CDCl$$3$$): δ 5.45 (m, 1H, CH$$2$$=C), 2.75 (t, 2H, CH$$2$$CN), 1.68 (s, 3H, CH$$3$$).

Purity Standards

• Chiral Purity : ≥98% ee via chiral GC (γ-cyclodextrin phase).
• Impurity Thresholds : <0.1% residual solvents (e.g., DMF) by HS-GC.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing and purifying 7-methyl-3-methylene-1,6-octadiene (myrcene)?

• Methodology :

• Synthesis : Myrcene is commonly isolated via steam distillation from natural sources (e.g., Juniperus lucayana leaf oil, Alpinia galanga root) . Industrial synthesis involves acid-catalyzed isomerization of β-pinene or pyrolysis of β-phellandrene derivatives .
• Purification : Fractional distillation under reduced pressure (boiling point: 167°C) followed by GC-MS validation (retention time: ~7.43 min, m/z: 136 [M⁺]) .
  • Key Physical Properties :

Property	Value	Source
Density (20°C)	0.792–0.798 g/cm³
Refractive Index	1.466–1.472
Flash Point	44°C

Q. How can researchers analytically characterize myrcene and distinguish it from structural analogs?

• Methodology :

• Gas Chromatography-Mass Spectrometry (GC-MS) : Use a non-polar column (e.g., DB-5MS) with EI ionization. Myrcene elutes at ~7.43 min (KI: 990) and exhibits a base peak at m/z 93 (C₇H₉⁺) alongside fragments at m/z 69 and 41 .
• NMR Spectroscopy : ¹H NMR (CDCl₃): δ 5.10–5.30 (m, 2H, CH₂=), 4.85–4.95 (m, 2H, CH₂=), 2.10–2.30 (m, 4H, CH₂) .

Advanced Research Questions

Q. What experimental approaches are used to study the polymerization of myrcene?

• Methodology :

• Radical Polymerization : Initiate with AIBN (azobisisobutyronitrile) in toluene at 60–80°C under inert atmosphere. Monitor molecular weight via GPC .
• Cationic Polymerization : Use Lewis acids (e.g., BF₃·OEt₂) to produce poly(myrcene) with controlled stereochemistry .
  • Polymer Properties :

Property	Value (Homopolymer)	Source
Molecular Weight	Variable (undefined size)
Thermal Stability	Decomposes above 200°C

Q. How do thermodynamic properties of myrcene inform reaction design and stability studies?

• Key Data :

Property	Value	Source
ΔfH° (gas)	-178.89 kJ/mol
Cp,gas (520 K)	343.72 J/mol·K
ΔvapH°	53.98 kJ/mol

• Application : These values guide solvent selection (e.g., high vaporization enthalpy suggests low volatility in non-polar solvents) and predict thermal behavior during storage .

Q. What toxicological data are available for myrcene in academic research contexts?

• Findings :

• Acute Toxicity : LD₅₀ (oral, rat) > 5,000 mg/kg, classified as low toxicity .
• Endocrine Disruption : No evidence of estrogenic/androgenic activity in Tier II assessments (AICIS, 2022) .
  • Safety Protocols : Use fume hoods for vapor control (flash point: 44°C) and avoid dermal exposure due to mild irritancy .

Q. What role does myrcene play in essential oil bioactivity, and how is its concentration quantified?

• Methodology :

• Extraction : Hydrodistillation of plant material (e.g., Backhousia citriodora), followed by GC-MS quantification .
• Bioactivity : Acts as a precursor for terpenoid synthesis (e.g., menthol derivatives) and exhibits antimicrobial synergies in combinatorial studies .

Data Contradictions and Research Gaps

• Structural Ambiguity : references an acetylated derivative (CAS 68412-04-4), while most data pertain to myrcene (CAS 123-35-3). Researchers must verify CAS numbers for derivative studies.
• Thermodynamic Discrepancies : Calculated ΔfH° values (Joback method) may differ from experimental data; cross-validate with calorimetry .